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Compound of Interest

Compound Name:
5-Bromo-2-

(dimethoxymethyl)pyridine

Cat. No.: B8202369

Get Quote

Executive Summary
5-Bromo-2-(dimethoxymethyl)pyridine acts as a "masked" electrophile.[1] Its primary utility

lies in the bromine handle (for cross-coupling) and the acetal group (which protects the reactive

formyl moiety).

Core Risk: The dimethyl acetal functionality is thermodynamically unstable in the presence of

moisture and Brønsted acids, leading to irreversible hydrolysis into 5-bromo-2-

formylpyridine.[1]

Secondary Risk: The pyridine nitrogen is susceptible to N-oxidation over extended periods if

exposed to air/peroxides.[1]

Operational Mandate: This compound must be stored under anhydrous, basic-to-neutral

conditions at 2–8°C. Never store as an acid salt.

Chemical Profile & Vulnerability Analysis[1]
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Property Data

CAS Number 1150632-94-2

Molecular Formula C₈H₁₀BrNO₂

Molecular Weight 232.07 g/mol

Physical State
Viscous liquid or low-melting solid (dependent

on purity)

Solubility
Soluble in DCM, THF, MeOH; sparingly soluble

in water.[1][2]

pKa (Pyridine N)
~2.5 – 3.0 (Estimated; lower than pyridine due

to electron-withdrawing Br and Acetal)

Structural Vulnerabilities[1]
The Acetal Linkage (C2 Position): Acetals are stable to bases and nucleophiles but are the

"Achilles' heel" in acidic environments.[1] The mechanism of degradation involves

protonation of the methoxy oxygen, followed by the expulsion of methanol to form a reactive

oxocarbenium ion.[1]

The Pyridine Ring: While the pyridine nitrogen provides some intrinsic buffering capacity, it

can also act as a nucleophile.[1][3] In the presence of alkyl halides (impurities), it may

undergo quaternization.

The Bromine Substituent: Stable under storage conditions but sensitive to light (homolytic

cleavage) over very long durations.[1]

Degradation Mechanism: Acid-Catalyzed Hydrolysis
Understanding the failure mode is critical for prevention.[1] The diagram below illustrates the

pathway from the stable acetal to the degraded aldehyde.[1]
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Critical Failure Conditions
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Figure 1: The acid-catalyzed hydrolysis pathway.[1] Note that the reaction consumes water and

releases methanol.[1]

Storage Protocol: A Self-Validating System
To ensure integrity, do not rely on passive storage.[1] Implement this active protocol.

Phase 1: Pre-Storage Validation (The "Neutrality Check")
Before committing the material to long-term storage, verify it is free of acidic residues from

synthesis (e.g., silica gel acidity, workup acids).[1]

Test: Dissolve a small aliquot in neutral water/methanol (1:1). Measure pH.

Action: If pH < 7, wash the organic phase with saturated NaHCO₃ or pass through a plug of

basic alumina.[1]

Phase 2: The Storage Environment
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Parameter Specification Rationale

Temperature 2°C to 8°C
Slows hydrolysis kinetics and

suppresses N-oxidation.[1]

Atmosphere Argon or Nitrogen

Displaces moisture and

oxygen.[1] Argon is preferred

(heavier than air).[1]

Container Amber Glass
Prevents photolytic

debromination.[1]

Closure Teflon (PTFE) Lined Cap

Prevents leaching of

plasticizers; ensures airtight

seal.[1]

Desiccant External Only

Store the vial inside a

secondary jar containing

Drierite or silica gel. Do not

add desiccant directly to the

liquid.[1]

Phase 3: Handling & Re-Use[4][5]
Thawing: Allow the container to reach room temperature before opening. This prevents

atmospheric moisture from condensing inside the cold bottle (a common cause of "mystery"

hydrolysis).[1]

Sampling: Use oven-dried glass pipettes or nitrogen-flushed syringes.[1]

Quality Control & Re-Analysis
If the compound has been stored for >6 months, perform the following QC check before use.

1H NMR Diagnostic (CDCl3)
Target Signal (Acetal): Look for the methoxy singlet (~3.4 ppm, 6H) and the methine proton

(~5.4 ppm, 1H).[1]

Degradation Signal (Aldehyde): Look for a distinct singlet downfield at ~10.0 ppm.[1]
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Calculation: Integration of Aldehyde (10.0 ppm) vs. Methine (5.4 ppm) gives the molar ratio

of degradation.[1]

Decision Logic for Researchers
Use this workflow to determine the appropriate handling of your inventory.

New Batch / Inventory Check

Check pH / Acidity

Is Acidic?

Wash w/ NaHCO3
Dry over Na2SO4

Yes

Intended Usage Timeframe

No

< 1 Week
(Active Use)

Immediate

> 1 Week
(Deep Storage)

Future

Protocol A:
- Tightly capped

- RT or 4°C
- Dark

Protocol B:
- Flush w/ Argon

- Seal with Parafilm
- Store at 4°C

- Secondary Desiccator
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Figure 2: Storage decision matrix ensuring compound longevity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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